8-(Trifluoromethyl)isoquinolin-3-amine
Description
8-(Trifluoromethyl)isoquinolin-3-amine is a chemical compound with the molecular formula C10H7F3N2 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of trifluoromethyl amines, such as 8-(Trifluoromethyl)isoquinolin-3-amine, has been studied extensively. One method involves a formal Umpolung strategy using a bench-stable precursor (Me4N)SCF3 . This method is rapid, operationally simple, and highly selective. It proceeds via a formal Umpolung reaction of the SCF3 with the amine, giving quantitative formation of thiocarbamoyl fluoride intermediates within minutes that can readily be transformed to N-CF3 .Molecular Structure Analysis
The molecular structure of 8-(Trifluoromethyl)isoquinolin-3-amine consists of a isoquinoline ring with a trifluoromethyl group attached to the 8th carbon and an amine group attached to the 3rd carbon .Chemical Reactions Analysis
The chemical reactions involving trifluoromethyl amines have been explored in various studies. For instance, oxidative trifluoromethylation reactions of various nucleophiles with CF3SiMe3 in the presence of oxidants have been reported . This reaction is significant for constructing carbon–CF3 bonds via direct trifluoromethylation of various C–H bonds .Physical And Chemical Properties Analysis
8-(Trifluoromethyl)isoquinolin-3-amine has a molecular weight of 212.17 g/mol . Other physical and chemical properties such as melting point, boiling point, density, etc., are not explicitly mentioned in the retrieved sources.Scientific Research Applications
- Neuroactive Compounds : While some tetrahydroisoquinoline derivatives are neurotoxic, others serve as essential medicines. For instance, papaverine hydrochloride (an antispasmodic), morphine (a painkiller), and berberine tannate (an antidiarrheal) are isoquinoline-related drugs .
Pharmaceuticals and Medicinal Chemistry
Synthetic Methodologies
properties
IUPAC Name |
8-(trifluoromethyl)isoquinolin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3N2/c11-10(12,13)8-3-1-2-6-4-9(14)15-5-7(6)8/h1-5H,(H2,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYOPFIOCKFMNHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CC(=NC=C2C(=C1)C(F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90857227 |
Source
|
| Record name | 8-(Trifluoromethyl)isoquinolin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90857227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1357945-83-5 |
Source
|
| Record name | 8-(Trifluoromethyl)isoquinolin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90857227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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